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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of

diholmium tricarbonate (Ho₂(CO₃)₃). Due to the scarcity of direct solubility product (Ksp) data

for dihololmium tricarbonate in pure water, this document focuses on its solubility in carbonate-

containing aqueous solutions, which is largely governed by the formation of soluble holmium-

carbonate complexes. This guide includes available quantitative data, detailed experimental

protocols for synthesis and solubility determination, and a visualization of the key chemical

equilibria.

Quantitative Solubility Data
The aqueous solubility of diholmium tricarbonate is intrinsically low in pure water. However, in

the presence of carbonate and bicarbonate ions, the solubility increases significantly due to the

formation of various soluble holmium-carbonate complexes. The equilibrium between the solid

phase and these aqueous complexes is critical to understanding the overall solubility.

While a complete set of stepwise stability constants for all holmium-carbonate complexes is not

readily available in the literature, the following table summarizes a key equilibrium constant for

a holmium bicarbonate complex, along with data for analogous lanthanide carbonate systems

to provide context.
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Compound/Co
mplex

Equilibrium
Reaction

Constant Type log K Value Conditions

Holmium

Bicarbonate

Ho³⁺ + 2HCO₃⁻

⇌ Ho(HCO₃)₂⁺

Equilibrium

Constant
-7.3

Zero ionic

strength

Cerium

Carbonate

Ce₂(CO₃)₃(s) +

2OH⁻ ⇌

2Ce(OH)CO₃(s)

+ CO₃²⁻

Equilibrium

Constant
- -

Neodymium

Carbonate

Nd₂(CO₃)₃(s) ⇌

2Nd³⁺ + 3CO₃²⁻
Solubility Product - -

Ytterbium

Carbonate

Yb₂(CO₃)₃(s) +

nCO₃²⁻ ⇌

2Yb(CO₃)n⁽²ⁿ⁻³⁾⁻

Complex

Formation
-

Solubility

increases with

carbonate

concentration

Experimental Protocols
Synthesis of Hydrated Diholmium Tricarbonate
This protocol describes the synthesis of crystalline hydrated diholmium tricarbonate via

precipitation.

Materials:

Holmium(III) chloride (HoCl₃) solution (0.1 M)

Ammonium bicarbonate (NH₄HCO₃) solution (0.3 M)

Deionized water

Beakers

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel and filter paper)
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Procedure:

To a 50 mL solution of 0.1 M holmium(III) chloride in a beaker, add 50 mL of 0.3 M aqueous

ammonium bicarbonate solution while constantly stirring at 25°C.

A precipitate will form rapidly, accompanied by the evolution of gas bubbles.

Maintain the solution at 25°C for one week to allow for complete precipitation and aging of

the solid.

Filter the resulting precipitate using a filtration apparatus.

Wash the precipitate repeatedly with deionized water to remove any soluble impurities.

Air-dry the precipitate. The resulting product is hydrated diholmium tricarbonate.

Determination of Solubility in Aqueous Carbonate
Solutions
This protocol outlines a general method for determining the solubility of diholmium
tricarbonate in an aqueous carbonate solution by measuring the concentration of holmium in a

saturated solution.

Materials:

Synthesized hydrated diholmium tricarbonate

Aqueous solutions of sodium carbonate or sodium bicarbonate of known concentrations

Constant temperature water bath or shaker

Centrifuge and centrifuge tubes

Syringe filters (e.g., 0.22 µm pore size)

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for holmium concentration analysis
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pH meter

Procedure:

Add an excess amount of synthesized diholmium tricarbonate to a series of aqueous

carbonate/bicarbonate solutions of varying concentrations.

Place the sealed containers in a constant temperature water bath or shaker and agitate them

for a prolonged period (e.g., 24-72 hours) to ensure equilibrium is reached.

After equilibration, measure and record the final pH of each solution.

Separate the solid phase from the supernatant by centrifugation.

Filter the supernatant through a syringe filter to remove any remaining solid particles.

Dilute the filtered supernatant to a suitable concentration for analysis.

Determine the concentration of holmium in the diluted supernatant using ICP-MS or AAS.

Calculate the molar solubility of diholmium tricarbonate in each carbonate/bicarbonate

solution from the measured holmium concentration.

Visualization of Aqueous Equilibria
The following diagram illustrates the key equilibria involved in the dissolution of diholmium
tricarbonate in an aqueous solution containing carbonate ions. The solid diholmium
tricarbonate dissolves to a limited extent to release holmium(III) ions, which then react with

carbonate ions in the solution to form a series of soluble complexes.
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Caption: Aqueous equilibria of diholmium tricarbonate.

To cite this document: BenchChem. [The Solubility of Diholmium Tricarbonate in Aqueous
Solutions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348341#solubility-of-diholmium-tricarbonate-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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